Cas no 2229455-67-6 (tert-butyl N-1-(2-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229455-67-6
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6390181
• PubChem ID: 165777498
• Update Time: 2025-06-12

tert-butyl N-1-(2-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate
• 2229455-67-6
• tert-butyl N-[1-(2-hydroxy-4-methylphenyl)-2-oxoethyl]-N-methylcarbamate
• EN300-1890243

• Inchi： 1S/C15H21NO4/c1-10-6-7-11(13(18)8-10)12(9-17)16(5)14(19)20-15(2,3)4/h6-9,12,18H,1-5H3
• InChI Key： MSMACPYMSGHCPB-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(C)=CC=1O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on tert-butyl N-1-(2-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate

Professional Introduction to Tert-butyl N-1-(2-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229455-67-6)

Tert-butyl N-1-(2-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate, a compound with the CAS number 2229455-67-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and drug development. The structural features of this molecule, particularly its tert-butyl and N-methyl substituents, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of this compound have been the subject of extensive research, with recent studies highlighting its role in the development of novel therapeutic agents. The presence of a 2-hydroxy-4-methylphenyl moiety in its structure suggests potential interactions with biological targets, making it a valuable candidate for further investigation. In particular, the hydroxyl group and the aromatic ring system may contribute to its binding affinity and specificity towards certain enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of Tert-butyl N-1-(2-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate with greater accuracy. Molecular docking studies have shown that this compound can interact with various biological targets, including those involved in inflammation, pain, and neurodegenerative diseases. These findings align with the growing interest in carbamate-based compounds as potential lead molecules for drug discovery.

The role of carbamates in medicinal chemistry has been well-documented, with numerous examples demonstrating their efficacy in treating a range of conditions. The structural flexibility of carbamates allows for the design of molecules that can modulate biological pathways effectively. In the case of Tert-butyl N-1-(2-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate, its unique substitution pattern may confer advantages such as improved solubility, bioavailability, and metabolic stability.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial results suggest that it may exhibit inhibitory activity against certain enzymes relevant to metabolic disorders. Additionally, its interaction with membrane-bound receptors has been investigated, revealing promising results for applications in central nervous system disorders. These findings underscore the importance of Tert-butyl N-1-(2-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate as a compound worthy of further clinical investigation.

The development of new synthetic methodologies has also played a crucial role in advancing the study of this compound. Modern synthetic techniques allow for the efficient preparation of complex molecules like Tert-butyl N-1-(2-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate with high purity and yield. These advancements have facilitated detailed structural elucidation and functional analysis, paving the way for more targeted drug design.

The future prospects for Tert-butyl N-1-(2-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate are promising, with ongoing research aimed at optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced therapeutic potential. The integration of artificial intelligence and machine learning into drug discovery processes may further accelerate the development pipeline for this compound.

In conclusion, Tert-butyl N-1-(2-hydroxy-4-methylphenyl)-2-oxoethyl-N-methylcarbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.